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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the TRIPOLI-4 Monte Carlo radiation transport
code's performance against established experimental benchmarks. Developed by the French
Alternative Energies and Atomic Energy Commission (CEA), TRIPOLI-4 is a versatile tool for
simulating neutron and photon transport in various applications, including reactor physics,
shielding, and medical physics. Its accuracy is paramount for predictive modeling and safety
analyses. This document summarizes key validation studies to offer a clear perspective on its
reliability.

Benchmarking Overview

TRIPOLI-4 has been extensively validated against a wide range of experimental data from
international benchmarks. These benchmarks represent diverse and challenging physical
scenarios, allowing for a thorough assessment of the code's capabilities and limitations. This
guide focuses on four prominent sets of experiments:

o TRIGA Mark Il Reactor: A widely used research reactor, providing a wealth of experimental
data on core criticality and reaction rates.
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o SPERT-III E-Core: A pressurized-water reactor experiment focused on reactor kinetics and

safety, offering valuable data on reactivity coefficients and control rod worth.

o JAEA/FNS Iron Shielding: A fusion neutronics experiment designed to test the performance

of codes and nuclear data in predicting neutron transport through thick shielding materials.

o CEFR Start-up Tests: A series of experiments conducted on a sodium-cooled fast reactor,

providing data on various core physics parameters.

The following sections present a quantitative comparison of TRIPOLI-4 calculations with the

experimental results from these benchmarks.

Quantitative Data Presentation

The performance of TRIPOLI-4 in simulating these benchmarks is summarized in the tables

below. The results are presented as the calculated-to-experimental (C/E) ratio or in direct

comparison with experimental values.

Table 1: TRIGA Mark 1l Reactor Benchmark Results

. TRIPOLI-4.4
Experimental CIE or Nuclear Data
Parameter Calculated . .
Value Difference Library
Value
k-effective 1.0000 ~1.0030 +300 pcm JEF-2.2
Au-197(n.y) o o
) Varies with Varies with )
Reaction Rate . - < 7% difference JEF-2.2
_ position position
(relative)
Al-27(n,0) . o
i Varies with Varies with ]
Reaction Rate N N < 7% difference JEF-2.2
position position

(relative)

[Sources: Analysis of the TRIGA Reactor Benchmarks with TRIPOLI 4.4[1], CEA-JSI
Experimental Benchmark for validation of the modeling of neutron and gamma-ray detection

instrumentation used in the JSI TRIGA reactor[2]]

Table 2: SPERT-IIl E-Core Benchmark Results
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. TRIPOLI-4.10®
Experimental CIE or Nuclear Data
Parameter Calculated . .
Value Difference Library
Value
Void Coefficient N/A (Code-to-
] - -0.44+0.02 % JEFF-3.1.1
(%-void) code)
Doppler N/A (Code-to-
o - -0.28 £ 0.02 JEFF-3.1.1
Coefficient (¢/°F) code)
Control Rod Varies with Good agreement JEFF-3.3 &
Worth ($) position with experiment ENDF/B-VIII.O

[Source: Benchmarking of the SPERT-III E-core experiment with the Monte Carlo codes

TRIPOLI[3]]

ble 3: ENS hieldi hmarl |

Parameter

Experimental
Data

TRIPOLI-4.4
Calculation

. Nuclear Data
Observation )
Library

Neutron Spectra
(1-10 keV)

Overestimated at

shallower depths

Shows similar
trend to other

codes

Discrepancy

attributed to

] ] JENDL-4.0
inelastic

scattering data

Neutron Spectra
(>10 MeV)

Underestimated
at deeper

regions

Shows similar
trend to other

codes

Discrepancy
attributed to

~ JENDL-4.0
(n,2n) and elastic

scattering data

115|n(n , n')115m In

Reaction Rate

Underestimated
at deeper

regions

Shows similar
trend to other

codes

Discrepancy

attributed to

) ] JENDL-4.0
inelastic

scattering data

[Sources: Analyses of JAEA/FNS iron in-situ experiment with latest nuclear data libraries[4],
Benchmark test of TRIPOLI-4 code through simple model calculation and analysis of fusion

neutronics experiments at JAEA/FNS[5]]
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Table 4: CEFR Start-up Tests Benchmark Results

. TRIPOLI-4
Experimental CIE or Nuclear Data
Parameter Calculated ) . ]
Value Difference Libraries
Value
k-effective (72
Underestimated
fuel ~1.0000 ~0.99955 ENDF/B-VII.1
) by ~45 pcm
subassemblies)
Control Rod Varies per Good agreement JEFF-3.3 &
Worth rod/group with experiment ENDF/B-VIII.O
Sodium Void Varies with core Good agreement JEFF-3.3 &
Reactivity region with experiment ENDF/B-VIII.O
Varies with
Temperature Good agreement JEFF-3.3 &
o temperature _ _ -
Coefficient with experiment ENDF/B-VIII.O
range

[Sources: Neutronic Analysis of Start-Up Tests at China Experimental Fast Reactor[6],
TRIPOLI-4 neutronics calculations for IAEA-CRP benchmark of CEFR start-up tests using new
libraries JEFF-3.3 and ENDF/B-VIII[7]]

Experimental Protocols

A brief overview of the experimental methodologies for the cited benchmarks is provided below.
For complete details, readers are encouraged to consult the original benchmark specification
documents.

TRIGA Mark Il Reactor

The TRIGA (Training, Research, Isotopes, General Atomics) Mark Il reactor at the Jozef Stefan
Institute is a light water-moderated and cooled reactor. The benchmark experiments consist of
criticality measurements and reaction rate distributions.[1]

 Criticality Measurements: The reactor is brought to a critical state with a specific core
configuration. The effective multiplication factor (k-effective) is then experimentally
determined to be 1.0. Monte Carlo codes like TRIPOLI-4 are used to calculate the k-effective
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for a detailed model of the reactor core, and the result is compared to the experimental
value.

o Reaction Rate Measurements: Thin foils of various materials (e.g., gold, aluminum) are
placed at different locations within the reactor core.[1] After irradiation, the activity of these
foils is measured to determine the neutron-induced reaction rates at those positions. These
experimental reaction rates are then compared with the values calculated by the simulation
code.

SPERT-IIl E-Core

The Special Power Excursion Reactor Test Il (SPERT-III) was a pressurized-water research
reactor designed to study reactor kinetic behavior. The E-core configuration consisted of a
small, UO2-fueled core.

o Reactivity Coefficient Measurements: The experiments involved measuring the change in
reactivity due to changes in reactor conditions, such as coolant temperature (temperature
coefficient) and coolant density (void coefficient). These are critical parameters for reactor
safety analysis.

o Control Rod Worth Measurements: The reactivity worth of control rods was measured by
observing the change in reactor criticality as the control rods were withdrawn from the core.
[3] These measurements are essential for understanding the reactor control system.

JAEAI/FNS Iron Shielding Experiment

This experiment, conducted at the Fusion Neutronics Source (FNS) facility of the Japan Atomic
Energy Agency (JAEA), is a benchmark for fusion reactor shielding studies.

o Experimental Setup: A large cylindrical iron assembly is irradiated with 14 MeV neutrons
from a Deuterium-Tritium (DT) neutron source.[4]

o Measurements: Neutron spectra at various depths within the iron block are measured using
detectors like NE213 scintillators. Reaction rates of different dosimetry reactions are also
measured at several locations inside the assembly.[4] These measurements provide data on
the attenuation of high-energy neutrons in a common shielding material.
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China Experimental Fast Reactor (CEFR) Start-up Tests

The CEFR is a sodium-cooled fast reactor. The start-up tests provided a comprehensive set of
experimental data for the validation of fast reactor physics codes.[6][8][9][10][11]

« Criticality and Control Rod Worth: Similar to other reactor benchmarks, the initial criticality of
the core was determined, and the reactivity worth of the control rods was measured.[6][11]

o Reactivity Effects: A series of experiments were conducted to measure various reactivity
feedback effects, including the sodium void worth (the change in reactivity if the sodium
coolant is lost) and the temperature coefficient of reactivity.[6] These are crucial safety
parameters for sodium-cooled fast reactors.

Visualizations

The following diagrams illustrate the general workflow of the benchmarking process and a
simplified representation of a signaling pathway relevant to radiation transport simulation.
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Caption: General workflow for benchmarking a Monte Carlo code like TRIPOLI-4 against
experimental data.
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Caption: Simplified signaling pathway of neutron transport and interaction processes simulated
by TRIPOLI-4.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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